![molecular formula C15H19ClN6O2 B2685176 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-methoxyethanone CAS No. 1049427-09-9](/img/structure/B2685176.png)
1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-methoxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor . It is used for the management of allergies, hay fever, angioedema, and urticaria . It is also an intermediate in the production of ®-Cetirizine .
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. One of the methods includes the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone . Another method involves the use of 2- {4- [ (4-chlorophenyl) (phenyl)methyl]piperazin-1-yl}ethanol with 2-chloro- N, N -dimethylacetamide .
Molecular Structure Analysis
The molecular structure of this compound includes a tetrazole ring, a piperazine ring, and a methoxyethanone group . The presence of these functional groups contributes to the compound’s biological activity.
Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps. For instance, voltammetric data indicate that electrochemically generated p-quinone imine participates in a Michael addition reaction with 2-SH-benzazoles leading to the disubstituted 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 286.8 g/mol . It has a complex structure with 17 carbon atoms, 19 hydrogen atoms, 2 nitrogen atoms, and 1 chlorine atom . The compound is likely to be solid at room temperature.
Scientific Research Applications
Antimicrobial Activities
Research on related compounds indicates potential antimicrobial applications. For instance, derivatives of 1,2,4-triazole, a structurally similar compound, have been synthesized and found to possess good to moderate activities against various microorganisms. This suggests that 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-methoxyethanone could be explored for antimicrobial properties, given the structural similarities and potential for bioactivity modulation through chemical modifications (Bektaş et al., 2010).
Solubility and Pharmacokinetics
The solubility and partitioning behaviors of similar compounds have been studied, providing insights into their potential pharmacokinetic profiles. For example, a novel antifungal compound from the 1,2,4-triazole class demonstrated specific solubility and thermodynamic properties in various solvents, which are crucial for its bioavailability and therapeutic efficacy (Volkova et al., 2020). This information is pertinent for assessing the delivery mechanisms and pharmacological profiles of new chemical entities, including this compound.
Interaction with Biological Receptors
The interaction of structurally related compounds with biological receptors, such as cannabinoid receptors, has been explored. These studies provide a foundation for understanding how this compound might interact with specific receptors, potentially leading to novel therapeutic applications (Shim et al., 2002).
Future Directions
Properties
IUPAC Name |
1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-methoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN6O2/c1-24-11-15(23)21-8-6-20(7-9-21)10-14-17-18-19-22(14)13-4-2-12(16)3-5-13/h2-5H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REYAIKTWLVBKMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.